Cas no 1806027-16-6 (4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1806027-16-6
• MF: C₈H₅F₃N₂O₄
• MW: 250.131512403488
• CID: 4841217
• Update Time: 2025-07-21

4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5F3N2O4/c1-4-6(13(15)16)2-12-5(3-14)7(4)17-8(9,10)11/h2-3H,1H3
• InChI Key： DPKYPAFSXSVFNO-UHFFFAOYSA-N
• SMILES： FC(OC1C(C=O)=NC=C(C=1C)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 304
• XLogP3: 2
• Topological Polar Surface Area: 85

Additional information on 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde

4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde: A Key Intermediate in Modern Pharmaceutical Synthesis

4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde, with the CAS number 1806027-16-6, is a highly versatile and significant compound in the realm of pharmaceutical chemistry. This heterocyclic aldehyde features a pyridine core substituted with a methyl group, a nitro group, and a trifluoromethoxy group, making it an invaluable intermediate in the synthesis of various bioactive molecules. The presence of these functional groups not only enhances its reactivity but also contributes to its broad applicability in drug development.

The compound's structure is particularly intriguing due to the combination of electron-withdrawing and electron-donating groups. The nitro group at the 5-position and the trifluoromethoxy group at the 3-position create a unique electronic environment that influences its chemical behavior. This balance allows for selective transformations, making it a preferred choice for medicinal chemists seeking to construct complex molecular architectures.

In recent years, 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde has garnered attention for its role in the development of novel therapeutic agents. Its aldehyde functionality serves as a reactive handle for further derivatization, enabling the formation of amides, imines, and other pharmacophores essential for drug design. The compound's trifluoromethoxy substituent, in particular, has been associated with enhanced metabolic stability and improved pharmacokinetic properties in drug candidates.

One of the most compelling applications of this compound is in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in various diseases, including cancer. Researchers have leveraged 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde to develop potent inhibitors targeting specific kinase families. For instance, studies have demonstrated its utility in constructing analogs with inhibitory activity against tyrosine kinases, which are key players in signal transduction pathways relevant to oncology.

The trifluoromethoxy group's influence on the electronic properties of the molecule has also been explored in the context of central nervous system (CNS) drugs. Its ability to modulate lipophilicity and metabolic clearance makes it an attractive moiety for optimizing blood-brain barrier penetration. Recent research has highlighted its use in designing novel neuroactive compounds with potential applications in treating neurological disorders such as Alzheimer's disease and Parkinson's disease.

Another area where 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde has made significant contributions is in anti-inflammatory drug development. Inflammatory processes are mediated by a complex interplay of enzymes and signaling molecules, many of which can be targeted by small-molecule inhibitors. The compound's structural features have been exploited to create derivatives with inhibitory activity against cyclooxygenases (COX) and lipoxygenases (LOX), key enzymes involved in prostaglandin and leukotriene synthesis. These mediators play a crucial role in inflammation and pain pathways.

The synthesis of 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde itself is an intricate process that requires careful optimization to achieve high yields and purity. Common synthetic routes involve multi-step reactions starting from commercially available pyridine precursors. Nitration followed by functional group interconversion is a typical strategy employed to introduce the nitro and trifluoromethoxy groups. The final step often involves formylation at the 2-position using reagents such as phosphorus oxychloride or dimethylformamide (DMF) under acidic conditions.

In terms of handling and storage, 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde should be stored under inert conditions to prevent degradation due to moisture or air exposure. It is typically kept in sealed containers at controlled temperatures away from direct sunlight. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when handling this compound to minimize exposure risks.

The growing interest in green chemistry has also influenced how this compound is synthesized and utilized. Researchers are increasingly adopting catalytic methods and solvent-free reactions to reduce waste and improve efficiency. For example, transition metal-catalyzed cross-coupling reactions have been explored as alternative pathways for introducing functional groups without relying on harsh reagents or excessive energy consumption.

The future prospects for 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde are promising, with ongoing research uncovering new synthetic strategies and applications. Advances in computational chemistry are enabling more accurate predictions of molecular properties, facilitating the design of derivatives with enhanced biological activity. Additionally, interdisciplinary approaches combining organic chemistry with bioinformatics are being employed to identify novel targets for therapeutic intervention.

In conclusion, 4-Methyl-5-nitro-3-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS no.1806027-16-6) stands as a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features make it an indispensable tool for medicinal chemists developing drugs across various therapeutic areas. As research continues to evolve, this compound will undoubtedly play an even greater role in shaping the future of drug discovery and development.